Cas no 1315060-27-5 (2-cyclopropyl-2-methylpropan-1-amine)

• Product Name: 2-cyclopropyl-2-methylpropan-1-amine
• CAS No: 1315060-27-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5571877
• Update Time: 2025-09-27

2-cyclopropyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanamine, β,β-dimethyl-
• 2-Cyclopropyl-2-methylpropan-1-amine
• 2-cyclopropyl-2-methylpropan-1-amine

• Inchi： 1S/C7H15N/c1-7(2,5-8)6-3-4-6/h6H,3-5,8H2,1-2H3
• InChI Key： JWWPCAIWYXUIDW-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C)(C)CN

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Boiling Point: 138.6±8.0 °C(Predicted)
• pka: 10.66±0.10(Predicted)

Additional information on 2-cyclopropyl-2-methylpropan-1-amine

2-Cyclopropyl-2-methylpropan-1-amine (CAS No. 1315060-27-5): An Overview of Its Structure, Properties, and Applications

2-Cyclopropyl-2-methylpropan-1-amine (CAS No. 1315060-27-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclopropyl group and a methyl group attached to a propan-1-amine backbone, which imparts distinct chemical and biological properties.

The molecular formula of 2-cyclopropyl-2-methylpropan-1-amine is C₈H₁₇N, with a molecular weight of approximately 127.23 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its chemical structure consists of a tertiary amine functional group, which can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 2-cyclopropyl-2-methylpropan-1-amine has been the subject of extensive research due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of 2-cyclopropyl-2-methylpropan-1-amine can exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the development of new therapeutic agents.

The cyclopropyl group in 2-cyclopropyl-2-methylpropan-1-amine is particularly noteworthy due to its strain energy and reactivity. Cyclopropane rings are known for their high reactivity due to the angle strain imposed on the carbon atoms. This strain can be harnessed to facilitate various chemical transformations, such as ring-opening reactions and cycloadditions. These reactions are crucial in the synthesis of complex organic molecules, including those with pharmaceutical relevance.

Beyond its use as a synthetic intermediate, 2-cyclopropyl-2-methylpropan-1-amine has also been explored for its potential as a ligand in coordination chemistry. The presence of the tertiary amine functional group allows it to coordinate with metal ions, forming stable complexes. These complexes have found applications in catalysis, where they can serve as efficient catalysts for various organic transformations. For example, palladium complexes derived from 2-cyclopropyl-2-methylpropan-1-amine have been used in cross-coupling reactions, which are essential in the synthesis of fine chemicals and pharmaceuticals.

In the realm of medicinal chemistry, 2-cyclopropyl-2-methylpropan-1-amine has been investigated for its potential as a scaffold for drug design. The unique combination of the cyclopropyl and methyl groups provides a rigid structure that can influence the conformational flexibility and binding affinity of drug molecules. This property is particularly important in designing drugs that target specific receptors or enzymes with high selectivity and potency.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-cyclopropyl-2-methylpropan-1-amine-based derivatives as potent inhibitors of protein kinases, which are key enzymes involved in various cellular signaling pathways. The study demonstrated that these derivatives exhibited high selectivity and efficacy against specific kinases, suggesting their potential as lead compounds for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-cyclopropyl-2-methylpropan-1-amine has also been explored for its use in materials science. The unique structural features of this compound make it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have used derivatives of 2-cyclopropyl-2-methylpropan-1-amine to develop novel polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-cyclopropyl-2-methylpropan-1-amine have shown that it exhibits low toxicity to aquatic organisms and does not persist in the environment. This makes it a more environmentally friendly alternative to some traditional chemicals used in industrial processes.

In conclusion, 2-cyclopropyl-2-methylpropan-1-amine (CAS No. 1315060-27-5) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, coordination chemistry, and materials science. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of drug discovery and advanced materials. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.